Cas no 94213-32-8 (1,3-Benzenediamine,2-[(3-amino-2-methylphenyl)methyl]-)

• Product Name: 1,3-Benzenediamine,2-[(3-amino-2-methylphenyl)methyl]-
• CAS No: 94213-32-8
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 808951
• PubChem ID: 3024039
• Update Time: 2025-04-19

1,3-Benzenediamine,2-[(3-amino-2-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,2-[(3-amino-2-methylphenyl)methyl]-
• 2-[(3-amino-2-methylphenyl)methyl]benzene-1,3-diamine
• DTXSID00241052
• NS00040274
• EINECS 303-735-8
• 94213-32-8
• 2-((3-Amino-2-methylphenyl)methyl)benzene-1,3-diamine
• C3M37SUK5M
• UNII-C3M37SUK5M
• 1,3-BENZENEDIAMINE, 2-((3-AMINO-2-METHYLPHENYL)METHYL)-

• Inchi： 1S/C14H17N3/c1-9-10(4-2-5-12(9)15)8-11-13(16)6-3-7-14(11)17/h2-7H,8,15-17H2,1H3
• InChI Key： OBXZVJNVWWTSSQ-UHFFFAOYSA-N
• SMILES： NC1C=CC=C(C=1CC1C=CC=C(C=1C)N)N

Computed Properties

• Exact Mass: 227.142
• Monoisotopic Mass: 227.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 470.2°Cat760mmHg
• Flash Point: 270.4°C
• Refractive Index: 1.686